Cas no 42055-80-1 (4-Pyrimidineacetamide, N-hydroxy-6-(1-piperidinyl)-2-(3-(trifluoromethyl)phenyl)-)

4-Pyrimidineacetamide, N-hydroxy-6-(1-piperidinyl)-2-(3-(trifluoromethyl)phenyl)- structure
42055-80-1 structure
Product Name:4-Pyrimidineacetamide, N-hydroxy-6-(1-piperidinyl)-2-(3-(trifluoromethyl)phenyl)-
CAS No:42055-80-1
MF:C18H19F3N4O2
MW:380.364274263382
CID:2636768
PubChem ID:3039028
Update Time:2025-04-21

4-Pyrimidineacetamide, N-hydroxy-6-(1-piperidinyl)-2-(3-(trifluoromethyl)phenyl)- Chemical and Physical Properties

Names and Identifiers

    • N-hydroxy-2-[6-piperidin-1-yl-2-[3-(trifluoromethyl)phenyl]pyrimidin-4-yl]acetamide
    • 4-Pyrimidineacetamide, N-hydroxy-6-(1-piperidinyl)-2-(3-(trifluoromethyl)phenyl)-
    • DTXSID80194895
    • N-Hydroxy-2-(6-(piperidin-1-yl)-2-(3-(trifluoromethyl)phenyl)pyrimidin-4-yl)acetamide
    • N-Hydroxy-6-(1-piperidinyl)-2-(3-(trifluoromethyl)phenyl)-4-pyrimidineacetamide
    • 4-Pyrimidineacetohydroxamic acid, 6-piperidino-2-(alpha,alpha,alpha-trifluoro-m-tolyl)-
    • 42055-80-1
    • DTXCID20117386
    • Inchi: 1S/C18H19F3N4O2/c19-18(20,21)13-6-4-5-12(9-13)17-22-14(11-16(26)24-27)10-15(23-17)25-7-2-1-3-8-25/h4-6,9-10,27H,1-3,7-8,11H2,(H,24,26)
    • InChI Key: KMCPBXWINUEVMA-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C1=NC(CC(NO)=O)=CC(=N1)N1CCCCC1)(F)F

Computed Properties

  • Exact Mass: 380.14601
  • Monoisotopic Mass: 380.14601
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.343
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.559
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